Cas no 1040685-49-1 (3-Chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-methoxyaniline)

• Product Name: 3-Chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-methoxyaniline
• CAS No: 1040685-49-1
• MF: C₁₇H₂₀ClNO₂
• MW: 305.799203872681
• CID: 2273987
• Update Time: 2023-08-07

3-Chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-[2-(3,5-dimethylphenoxy)ethyl]-4-methoxyaniline

• Inchi： 1S/C17H20ClNO2/c1-12-8-13(2)10-15(9-12)21-7-6-19-14-4-5-17(20-3)16(18)11-14/h4-5,8-11,19H,6-7H2,1-3H3
• InChI Key： FMUMELDTLSHNSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCCOC1C=C(C)C=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 293
• Topological Polar Surface Area: 30.5